![molecular formula C36H33N3O4S2 B4585412 2-{3-[(2,3-dimethylphenoxy)methyl]-4-methoxybenzylidene}-7-methyl-N-(2-methylphenyl)-3-oxo-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B4585412.png)
2-{3-[(2,3-dimethylphenoxy)methyl]-4-methoxybenzylidene}-7-methyl-N-(2-methylphenyl)-3-oxo-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
Description
Synthesis Analysis
The synthesis of related compounds often involves base-catalyzed cyclocondensation reactions, as seen in the creation of 5-(4-hydroxy-3-methoxy-phenyl)-3,7-dimethyl-5H-thiazolo[3,2-a]pyrimidine-2,6-dicarboxylic acid esters, utilizing IR, NMR spectroscopy, and X-ray diffraction for characterization (Nagarajaiah & Begum, 2015).
Molecular Structure Analysis
Molecular structure analyses, including X-ray crystallography, provide insights into the compound's conformation and intermolecular interactions. For example, a related compound demonstrated a pyrimidine ring fused with a thiazole ring, characterized by specific dihedral angles and hydrogen bonding patterns (Nagarajaiah & Begum, 2011).
Chemical Reactions and Properties
The chemical reactivity of such compounds can be influenced by their functional groups. Studies on similar molecules highlight the potential for cyclooxygenase inhibition, suggesting anti-inflammatory and analgesic properties through the synthesis of novel heterocyclic compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystal structure, are crucial for understanding the compound's behavior in different environments. Research on structurally similar compounds provides insights into their crystalline phase and supramolecular aggregation, indicating the importance of substituents and intermolecular interactions in determining these properties (Nagarajaiah & Begum, 2014).
Chemical Properties Analysis
The chemical properties, including reactivity with various reagents, stability, and functional group behavior, are key to the compound's applications and interactions. Investigations into related thiazolopyrimidines have revealed details about their conformational features and the effects of structural modifications on their chemical behavior (Nagarajaiah & Begum, 2014).
properties
IUPAC Name |
(2E)-2-[[3-[(2,3-dimethylphenoxy)methyl]-4-methoxyphenyl]methylidene]-7-methyl-N-(2-methylphenyl)-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C36H33N3O4S2/c1-21-11-8-13-28(23(21)3)43-20-26-18-25(15-16-29(26)42-5)19-31-35(41)39-33(30-14-9-17-44-30)32(24(4)37-36(39)45-31)34(40)38-27-12-7-6-10-22(27)2/h6-19,33H,20H2,1-5H3,(H,38,40)/b31-19+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QABUMWYGXHCEOL-ZCTHSVRISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OCC2=C(C=CC(=C2)C=C3C(=O)N4C(C(=C(N=C4S3)C)C(=O)NC5=CC=CC=C5C)C6=CC=CS6)OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=CC=C1)OCC2=C(C=CC(=C2)/C=C/3\C(=O)N4C(C(=C(N=C4S3)C)C(=O)NC5=CC=CC=C5C)C6=CC=CS6)OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H33N3O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
635.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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